Cas no 860651-49-6 (2-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol)

• Product Name: 2-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol
• CAS No: 860651-49-6
• MDL: MFCD04124411
• CID: 4661305
• Update Time: 2025-05-23

2-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(4,5-DIMETHYL-1,3-THIAZOL-2-YL)METHYL]-1,3-THIAZOL-4-OL
• 2-((4,5-dimethylthiazol-2-yl)methyl)thiazol-4-ol
• 2-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol

• MDL： MFCD04124411

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol

2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol: A Comprehensive Overview

The compound 2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol, identified by the CAS Registry Number 860651-49-6, is a structurally complex organic molecule belonging to the class of thiazoles. Thiazoles are five-membered heterocyclic compounds containing sulfur and nitrogen atoms, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. This specific compound has garnered attention due to its unique chemical properties and potential utility in various fields.

The molecular structure of 2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol comprises two thiazole rings connected via a methylene group. The presence of methyl substituents on one of the thiazole rings introduces steric effects that can influence the compound's reactivity and stability. Additionally, the hydroxyl group (-OH) attached to the second thiazole ring imparts acidic properties to the molecule. This combination of functional groups makes the compound a promising candidate for further chemical modifications and applications.

Recent studies have explored the synthesis and characterization of this compound using advanced spectroscopic techniques such as NMR and IR spectroscopy. Researchers have reported that the compound exhibits moderate stability under standard laboratory conditions but may undergo decomposition under harsh thermal or oxidative conditions. Its solubility in common organic solvents like dichloromethane and ethanol has also been investigated, which is crucial for its potential use in drug delivery systems or as a precursor in organic synthesis.

In terms of biological activity, preliminary assays have suggested that 2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-ol may possess antimicrobial properties against certain bacterial strains. This finding aligns with the broader trend of exploring thiazole derivatives for their potential as antibacterial agents. However, further in-depth studies are required to validate these findings and determine the exact mechanism of action.

The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials such as thiourea and aldehydes or ketones. The reaction sequence often includes condensation reactions followed by substitution or oxidation steps to introduce the desired functional groups. Optimization of reaction conditions has been a key focus for researchers aiming to improve yield and purity.

In conclusion, 2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-thiazol-4-( CAS No: 860651–49–6) represents an intriguing molecule with potential applications across multiple disciplines. Ongoing research continues to uncover its full potential, particularly in areas such as drug discovery and materials science. As our understanding of this compound deepens through further studies and collaborations among scientists worldwide, it is likely to play an increasingly significant role in advancing modern chemistry.